Cas no 14756-00-4 (2-Propenal,3-(1,3-benzodioxol-5-yl)-)

• Product Name: 2-Propenal,3-(1,3-benzodioxol-5-yl)-
• CAS No: 14756-00-4
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 169384
• PubChem ID: 5374493
• Update Time: 2025-04-19

2-Propenal,3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-(1,3-benzodioxol-5-yl)-
• 3-(1,3-benzodioxol-5-yl)prop-2-enal
• (2E)-3-(1,3-benzodioxol-5-yl)prop-2-enal
• (2Z)-3-(1,3-benzodioxol-5-yl)prop-2-enal
• 3-(1,3-Benzodioxol-5-yl)acrylaldehyde
• 3,4-Methylenedioxycinnamaldehyde
• Nsc23868
• 1,3-Benzodioxole-5-acrolein
• 1,3-Benzodioxole-5-acrylaldehyde
• 3,4-(METHYLENEDIOXY)CINNAMALDEHYDE
• 3-(1,3-Benzodioxol-5-yl)-2-propenal
• 3-(3,4-Methylenedioxyphenyl)propenal
• 3-(1,3-Benzodioxole-5-yl)acrylaldehyde
• 3,4-Methylendioxy-zimtaldehyd
• NS00053102
• 2-Propenal, 3-(1,3-benzodioxol-5-yl)-
• EN300-1703969
• (E)-3-(1,3-benzodioxol-5-yl)prop-2-enal
• DTXSID301291225
• SCHEMBL2757691
• (E)-3,4-Methylenedioxycinnamaldehyde
• (2E)-3-(1,3-Benzodioxol-5-yl)-2-propenal #
• AKOS005380753
• (2E)-3-(1,3-dioxaindan-5-yl)prop-2-enal
• NCGC00170990-01
• PK04_096311
• CHEMBL2299415
• HZUFMSJUNLSDSZ-OWOJBTEDSA-N
• BRD-K84921179-001-01-4
• 58095-77-5
• (2E)-3-(2H-1,3-BENZODIOXOL-5-YL)PROP-2-ENAL
• Z1251353395
• 14756-00-4
• AKOS017514817
• EINECS 238-816-6
• NSC 23868
• P3JFT8M96S
• DTXSID501301169
• UNII-P3JFT8M96S

• Inchi： 1S/C10H8O3/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-6H,7H2/b2-1+
• InChI Key： HZUFMSJUNLSDSZ-OWOJBTEDSA-N
• SMILES： O1COC2C=CC(/C=C/C=O)=CC1=2

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles